Cas no 1032668-64-6 (ethyl 2-amino-5-bromo-3-chlorobenzoate)

Ethyl 2-amino-5-bromo-3-chlorobenzoate is a halogenated benzoate ester with a molecular formula of C9H9BrClNO2. This compound features a versatile structure, combining an ester group with amino, bromo, and chloro substituents, making it a valuable intermediate in organic synthesis. Its reactive sites enable selective modifications, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (Br, Cl) and electron-donating (NH2) groups enhances its utility in cross-coupling reactions and heterocycle formation. The ethyl ester moiety improves solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in the development of bioactive molecules due to its balanced reactivity and stability under standard synthetic conditions.

ethyl 2-amino-5-bromo-3-chlorobenzoate structure

1032668-64-6 structure

Product Name:ethyl 2-amino-5-bromo-3-chlorobenzoate

CAS No:1032668-64-6

MF:C₉H₉BrClNO₂

MW:278.530260801315

MDL:MFCD12159924

CID:4568760

Update Time:2025-06-30

ethyl 2-amino-5-bromo-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-Amino-5-bromo-3-chlorobenzoate
- Benzoic acid, 2-amino-5-bromo-3-chloro-, ethyl ester
- ethyl 2-amino-5-bromo-3-chlorobenzoate
- MDL： MFCD12159924
- Inchi： 1S/C9H9BrClNO2/c1-2-14-9(13)6-3-5(10)4-7(11)8(6)12/h3-4H,2,12H2,1H3
- InChI Key： SYDQBEZVAQLCSQ-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC(Br)=CC(Cl)=C1N

Computed Properties

Exact Mass: 276.95052g/mol
Monoisotopic Mass: 276.95052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 278.53g/mol
XLogP3: 3.3
Topological Polar Surface Area: 52.3Å²

ethyl 2-amino-5-bromo-3-chlorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B436193-10mg	Ethyl 2-Amino-5-bromo-3-chlorobenzoate	1032668-64-6		10mg	$ 50.00	2022-06-07
TRC	B436193-50mg	Ethyl 2-Amino-5-bromo-3-chlorobenzoate	1032668-64-6		50mg	$ 160.00	2022-06-07
TRC	B436193-100mg	Ethyl 2-Amino-5-bromo-3-chlorobenzoate	1032668-64-6		100mg	$ 230.00	2022-06-07
Enamine	EN300-80721-0.05g	ethyl 2-amino-5-bromo-3-chlorobenzoate	1032668-64-6	95%	0.05g	$101.0	2023-09-02
Enamine	EN300-80721-0.1g	ethyl 2-amino-5-bromo-3-chlorobenzoate	1032668-64-6	95%	0.1g	$152.0	2023-09-02
Enamine	EN300-80721-0.25g	ethyl 2-amino-5-bromo-3-chlorobenzoate	1032668-64-6	95%	0.25g	$216.0	2023-09-02
Enamine	EN300-80721-0.5g	ethyl 2-amino-5-bromo-3-chlorobenzoate	1032668-64-6	95%	0.5g	$407.0	2023-09-02
Enamine	EN300-80721-1.0g	ethyl 2-amino-5-bromo-3-chlorobenzoate	1032668-64-6	95%	1.0g	$528.0	2023-02-12
Enamine	EN300-80721-2.5g	ethyl 2-amino-5-bromo-3-chlorobenzoate	1032668-64-6	95%	2.5g	$1034.0	2023-09-02
Enamine	EN300-80721-5.0g	ethyl 2-amino-5-bromo-3-chlorobenzoate	1032668-64-6	95%	5.0g	$1530.0	2023-02-12